Cas no 2091608-60-3 (4-(2-bromoethyl)quinoline)

• Product Name: 4-(2-bromoethyl)quinoline
• CAS No: 2091608-60-3
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 5796244
• PubChem ID: 13900374
• Update Time: 2025-10-17

4-(2-bromoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-(2-bromoethyl)-
• 4-(2-bromoethyl)quinoline

• Inchi： 1S/C11H10BrN/c12-7-5-9-6-8-13-11-4-2-1-3-10(9)11/h1-4,6,8H,5,7H2
• InChI Key： BOVKABDVUMRDJE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(CCBr)=CC=1

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 332.9±17.0 °C(Predicted)
• pka: 5.25±0.13(Predicted)

Additional information on 4-(2-bromoethyl)quinoline

Recent Advances in the Study of 4-(2-bromoethyl)quinoline (CAS: 2091608-60-3) in Chemical Biology and Pharmaceutical Research

4-(2-bromoethyl)quinoline (CAS: 2091608-60-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key building block in the synthesis of various biologically active molecules, particularly those targeting quinoline-based pharmacophores. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its reactivity and functionalization potential.

One of the most notable advancements in this area is the use of 4-(2-bromoethyl)quinoline as a precursor for the synthesis of kinase inhibitors. Researchers have demonstrated that this compound can be efficiently converted into derivatives that exhibit potent inhibitory activity against specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the successful incorporation of 4-(2-bromoethyl)quinoline into a series of ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology.

In addition to its role in kinase inhibitor development, 4-(2-bromoethyl)quinoline has shown promise in the design of antimicrobial agents. Recent work has explored its modification to create quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The bromoethyl moiety provides a convenient handle for further functionalization, allowing researchers to introduce various pharmacophoric groups that improve target binding and pharmacokinetic properties.

The synthetic accessibility of 4-(2-bromoethyl)quinoline has also been a focus of recent research. Several novel synthetic routes have been reported, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which offer improved yields and reduced reaction times compared to traditional methods. These advancements have facilitated the broader adoption of this compound in medicinal chemistry campaigns.

From a mechanistic perspective, studies have investigated the reactivity of 4-(2-bromoethyl)quinoline in various chemical transformations. The compound's ability to participate in nucleophilic substitution reactions makes it particularly valuable for constructing complex molecular architectures. Recent computational studies have provided insights into the electronic properties of this molecule, aiding in the rational design of more effective derivatives.

Looking forward, the potential applications of 4-(2-bromoethyl)quinoline continue to expand. Current research directions include its use in targeted drug delivery systems, where its chemical functionality can be leveraged for conjugation with nanoparticles or antibodies. Additionally, there is growing interest in exploring its role in the development of fluorescent probes for biological imaging, taking advantage of the inherent fluorescence properties of the quinoline scaffold.

In conclusion, 4-(2-bromoethyl)quinoline (CAS: 2091608-60-3) remains a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advancements in its application, positions it as a valuable tool for drug discovery efforts. As research in this area progresses, we can anticipate the emergence of new therapeutic candidates derived from this important chemical scaffold.